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For Researchers, Scientists, and Drug Development Professionals

Introduction

Zopocianine Sodium, also known as OTL-0078, is a novel fluorescent imaging agent
designed for targeted live-cell and in vivo imaging. It consists of a cyanine dye conjugated to a
small molecule ligand that specifically targets the Prostate-Specific Membrane Antigen (PSMA),
a cell surface protein highly expressed in prostate cancer cells and the neovasculature of many
solid tumors. This targeted approach allows for high-contrast imaging of PSMA-expressing
cells, making Zopocianine Sodium a valuable tool for cancer research, drug development,
and intraoperative imaging.

The core of Zopocianine Sodium is a cyanine dye, a class of fluorophores known for their
high extinction coefficients and good fluorescence quantum yields. This intrinsic brightness,
combined with its targeted delivery mechanism, enables sensitive detection of cellular and
subcellular structures and processes.

Principle of Action
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Zopocianine Sodium's mechanism of action is based on the specific binding of its ligand
moiety to the extracellular domain of the PSMA receptor. Following binding, the Zopocianine
Sodium-PSMA complex is internalized into the cell through endocytosis. This process allows
for the accumulation of the fluorescent dye inside the target cells, leading to a strong and
specific fluorescent signal that can be visualized using fluorescence microscopy. The
internalization process is crucial as it concentrates the dye within the cell, enhancing the signal-
to-noise ratio for imaging.

Data Presentation

Quantitative data for Zopocianine Sodium is not extensively available in the public domain.
The following table summarizes known properties and estimated values based on structurally
similar PSMA-targeted cyanine dyes such as PSMA-Cy5.
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Property

Value

Notes

Chemical Formula

C74HssN7Na7027Sa4

Official USAN designation.

Molecular Weight

1794.72 g/mol

Target

Prostate-Specific Membrane
Antigen (PSMA)

A well-established biomarker
for prostate cancer and tumor

neovasculature.

Fluorophore Class

Cyanine Dye

A class of synthetic dyes
known for their brightness and

use in bio-imaging.

Excitation Maximum (Aex)

~650 - 750 nm (Estimated)

Based on the cyanine core
structure, likely in the red to
near-infrared range, which is
advantageous for deep tissue
imaging and reduced

autofluorescence.

Emission Maximum (Aem)

~670 - 780 nm (Estimated)

A corresponding emission in
the red to near-infrared

spectrum.

Quantum Yield (®)

Moderate to High (Estimated)

Cyanine dyes typically exhibit
good quantum yields,

contributing to their brightness.

Molar Extinction Coefficient (g)

High (>150,000 M~1cm™1)
(Estimated)

A key characteristic of cyanine
dyes, indicating strong light

absorption.

Photostability

Moderate

Cyanine dyes can be
susceptible to photobleaching
with intense or prolonged
illumination. The use of
antifade reagents and
minimizing light exposure is
recommended.
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The targeted nature of the
molecule is designed to

] ) minimize off-target effects.

o Low at working concentrations _
Cytotoxicity (Estimated) However, like many fluorescent
stimate

dyes, high concentrations or
prolonged exposure may

induce cytotoxicity.

Experimental Protocols
Protocol 1: In Vitro Live-Cell Imaging of PSMA-
Expressing Cells

This protocol describes the use of Zopocianine Sodium for imaging PSMA-positive live cells,
such as the LNCaP human prostate cancer cell line.

Materials:

e Zopocianine Sodium

» PSMA-positive cells (e.g., LNCaP) and PSMA-negative cells (e.g., PC-3) for control

o Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

o Phosphate-Buffered Saline (PBS), pH 7.4

o Fluorescence microscope with appropriate filter sets for cyanine dyes (e.g., Cy5 filter set)
o Glass-bottom dishes or chamber slides suitable for live-cell imaging

e Optional: Hoechst 33342 or other nuclear counterstain

» Optional: Antifade reagent for live-cell imaging

Procedure:

o Cell Seeding:
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o Seed PSMA-positive and PSMA-negative cells onto glass-bottom dishes or chamber
slides at an appropriate density to achieve 50-70% confluency on the day of the
experiment.

o Culture the cells in a humidified incubator at 37°C with 5% CO2 for 24-48 hours.
e Preparation of Staining Solution:

o Prepare a stock solution of Zopocianine Sodium in sterile, nuclease-free water or DMSO.
Store protected from light at -20°C.

o On the day of the experiment, dilute the Zopocianine Sodium stock solution in pre-
warmed complete cell culture medium to a final working concentration. The optimal
concentration should be determined empirically but can range from 1 to 10 pM.

o Cell Staining:
o Remove the culture medium from the cells and wash once with pre-warmed PBS.
o Add the Zopocianine Sodium staining solution to the cells.

o Incubate the cells for 30-60 minutes at 37°C in a COz incubator, protected from light.
Incubation time may be optimized for specific cell lines and experimental goals.

e Washing:

o Remove the staining solution and wash the cells two to three times with pre-warmed PBS
or live-cell imaging medium to remove unbound dye and reduce background fluorescence.

o Counterstaining (Optional):

o If a nuclear counterstain is desired, incubate the cells with Hoechst 33342 (or another
suitable

» To cite this document: BenchChem. [Application Notes and Protocols for Live-Cell Imaging
with Zopocianine Sodium]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15550802/docs#application-notes-and-protocols-for-
live-cell-imaging-with-zopocianine-sodium]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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